Cas no 5067-24-3 (1,3-Propanedione,1-(5-bromo-2-hydroxyphenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione,1-(5-bromo-2-hydroxyphenyl)-3-phenyl-
• CAS No: 5067-24-3
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 376717
• PubChem ID: 736163
• Update Time: 2025-04-19

1,3-Propanedione,1-(5-bromo-2-hydroxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(5-bromo-2-hydroxyphenyl)-3-phenyl-
• 1-(5-bromo-2-hydroxyphenyl)-3-phenylpropane-1,3-dione
• 1-(5-BROMO-2-HYDROXYPHENYL)-3-PHENYL-1,3-PROPANEDIONE
• SCHEMBL1528406
• AKOS024370895
• DTXSID50352945
• QKZDINXTJFUKGF-UHFFFAOYSA-N
• 5067-24-3

• MDL： MFCD00209552
• Inchi： 1S/C15H11BrO3/c16-11-6-7-13(17)12(8-11)15(19)9-14(18)10-4-2-1-3-5-10/h1-8,17H,9H2
• InChI Key： QKZDINXTJFUKGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CC(C1C=CC=CC=1)=O)=O)O

Computed Properties

• Exact Mass: 317.98900
• Monoisotopic Mass: 317.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 4
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.554
• Melting Point: 100-103 °C(lit.)
• Boiling Point: 480.5°Cat760mmHg
• Flash Point: 244.4°C
• Refractive Index: 1.671
• PSA: 54.37000
• LogP: 3.61040
• Solubility: Insoluble in water

1,3-Propanedione,1-(5-bromo-2-hydroxyphenyl)-3-phenyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38